![molecular formula C22H43Cl3N4O3 B010001 1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride CAS No. 109377-02-8](/img/structure/B10001.png)
1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride
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Overview
Description
1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride, also known as PAPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. PAPP is a derivative of piperazine and has a complex molecular structure, which makes it an interesting subject for research. In
Mechanism of Action
The mechanism of action of 1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride is complex and involves the inhibition of monoamine oxidase. Monoamine oxidase is an enzyme that is involved in the metabolism of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting the activity of monoamine oxidase, this compound increases the levels of these neurotransmitters in the brain, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the dose and duration of exposure. This compound has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which can have a positive effect on mood and behavior. This compound has also been shown to have anxiolytic and antidepressant effects in animal models. However, this compound can also have toxic effects at high doses, including seizures and convulsions.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride in lab experiments include its ability to inhibit the activity of monoamine oxidase, which can be useful in studying the role of this enzyme in the central nervous system. This compound can also be used to develop new antidepressant drugs. However, the use of this compound in lab experiments is limited by its complex molecular structure and the need for expertise in organic chemistry. This compound can also have toxic effects at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride. One direction is the development of new antidepressant drugs based on the structure of this compound. Another direction is the study of the role of monoamine oxidase in the central nervous system using this compound as a tool. Additionally, the toxic effects of this compound at high doses need to be further studied to determine the safety of this compound for use in lab experiments and potential clinical applications.
Conclusion:
In conclusion, this compound is a complex chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been extensively used in neuroscience, pharmacology, and toxicology, and has been shown to have anxiolytic and antidepressant effects in animal models. The future directions for research on this compound include the development of new antidepressant drugs and the study of the role of monoamine oxidase in the central nervous system. However, the use of this compound in lab experiments is limited by its complex molecular structure and the need for expertise in organic chemistry, and the toxic effects of this compound at high doses need to be further studied.
Synthesis Methods
The synthesis of 1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride involves several steps, including the reaction of piperazine with acetic anhydride to produce 1-(2-acetyloxy-3-piperidinopropyl)piperazine, which is then reacted with 3-chloropropionyl chloride to produce 1-(3-piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine. The final product is obtained by reacting the compound with hydrochloric acid to produce this compound trihydrochloride. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride has been extensively used in various scientific research fields, including neuroscience, pharmacology, and toxicology. This compound is known to inhibit the activity of monoamine oxidase, an enzyme that is involved in the metabolism of neurotransmitters such as dopamine, norepinephrine, and serotonin. This property of this compound makes it an important tool for studying the role of monoamine oxidase in the central nervous system. This compound has also been used in the development of new antidepressant drugs, as it has been shown to increase the levels of monoamine neurotransmitters in the brain.
Properties
109377-02-8 | |
Molecular Formula |
C22H43Cl3N4O3 |
Molecular Weight |
518 g/mol |
IUPAC Name |
[1-piperidin-1-yl-3-[4-(3-piperidin-1-ylpropanoyl)piperazin-1-yl]propan-2-yl] acetate;trihydrochloride |
InChI |
InChI=1S/C22H40N4O3.3ClH/c1-20(27)29-21(18-24-11-6-3-7-12-24)19-25-14-16-26(17-15-25)22(28)8-13-23-9-4-2-5-10-23;;;/h21H,2-19H2,1H3;3*1H |
InChI Key |
QWZZQZIOLMQVPV-UHFFFAOYSA-N |
SMILES |
CC(=O)OC(CN1CCCCC1)CN2CCN(CC2)C(=O)CCN3CCCCC3.Cl.Cl.Cl |
Canonical SMILES |
CC(=O)OC(CN1CCCCC1)CN2CCN(CC2)C(=O)CCN3CCCCC3.Cl.Cl.Cl |
synonyms |
1-(3-Piperidinopropionyl)-4-(2-acetyloxy-3-piperidinopropyl)piperazine trihydrochloride |
Origin of Product |
United States |
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